Cas no 1211516-18-5 (6-Bromo-3-methylpyridine-2-carboxylic acid)

• Product Name: 6-Bromo-3-methylpyridine-2-carboxylic acid
• CAS No: 1211516-18-5
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD16249865
• CID: 4563088
• PubChem ID: 75488620
• Update Time: 2025-10-28

6-Bromo-3-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-methylpyridine-2-carboxylic acid
• 6-bromo-3-methylpicolinic acid
• 6-?bromo-?3-?methylpicolinic acid
• NE21173
• SB21279
• AK668170
• Z2216720818
• SY100321
• MFCD16249865
• DB-100510
• AS-53155
• Z1269212559
• 6-bromo-3-methylpicolinicacid
• EN300-137110
• CS-0050272
• 1211516-18-5
• AKOS024133675
• SCHEMBL847125
• P16139
• 6-Bromo-3-methylpyridine-2-carboxylic acid

• MDL： MFCD16249865
• Inchi： 1S/C7H6BrNO2/c1-4-2-3-5(8)9-6(4)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： KPKYFTBPNJJOHZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C(C(=O)O)=N1

Computed Properties

• Exact Mass: 214.95819g/mol
• Monoisotopic Mass: 214.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.1

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 294.2±35.0 °C at 760 mmHg
• Flash Point: 131.7±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-Bromo-3-methylpyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Bromo-3-methylpyridine-2-carboxylic acid

Comprehensive Overview of 6-Bromo-3-methylpyridine-2-carboxylic acid (CAS 1211516-18-5): Properties, Applications, and Industry Insights

6-Bromo-3-methylpyridine-2-carboxylic acid (CAS 1211516-18-5) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This brominated pyridine derivative features a carboxyl group at the 2-position and a methyl substituent at the 3-position, making it a versatile building block for synthesizing complex molecules. Its molecular formula C₇H₆BrNO₂ and molecular weight of 216.03 g/mol position it as a critical intermediate in modern drug discovery pipelines.

The compound's structural uniqueness enables diverse applications, particularly in developing kinase inhibitors and antibacterial agents, addressing current healthcare challenges like antibiotic resistance. Recent studies highlight its role in creating bioactive scaffolds, aligning with the growing demand for targeted therapies in oncology and infectious diseases. Researchers particularly value the 6-bromo substitution for facilitating cross-coupling reactions in palladium-catalyzed syntheses.

From a synthetic chemistry perspective, CAS 1211516-18-5 demonstrates excellent reactivity in nucleophilic aromatic substitution (S_NAr) and metal-halogen exchange reactions. Its carboxylic acid moiety allows straightforward derivatization to amides or esters, answering frequent search queries about "modifying pyridine carboxylic acids." The compound's crystallinity and stability under standard conditions make it preferable for high-throughput screening applications.

Industry trends show rising interest in 6-Bromo-3-methylpyridine-2-carboxylic acid for developing small molecule drugs, with patent analyses revealing its incorporation in JAK/STAT pathway modulators. This connects to popular searches about "pyridine compounds in immunotherapy." The methyl group at the 3-position enhances metabolic stability—a key consideration in medicinal chemistry optimization strategies.

Environmental and green chemistry aspects of CAS 1211516-18-5 are gaining attention, particularly its potential in catalytic processes that minimize waste. Recent publications discuss its use in atom-economical transformations, addressing the pharmaceutical industry's push toward sustainable synthesis. This aligns with frequent queries about "eco-friendly heterocycle synthesis" in scientific databases.

Analytical characterization of this compound typically involves HPLC purity analysis (>98%), NMR spectroscopy (showing characteristic shifts at δ 8.2-8.4 ppm for H4), and mass spectrometry. Such data responds to common technical questions about "validating pyridine derivatives." The melting point range of 185-188°C and solubility profile (soluble in DMSO, methanol) make it practical for laboratory-scale applications.

Market analyses indicate growing demand for CAS 1211516-18-5 in contract research organizations (CROs), particularly for fragment-based drug design. Its molecular weight falls within the ideal range for lead compound development, explaining its prominence in recent hit-to-lead optimization studies. This connects to trending searches about "molecular fragments for drug discovery."

In material science applications, the compound's electronic properties are being explored for developing organic semiconductors and coordination complexes. The bromine atom serves as an excellent handle for constructing π-conjugated systems, answering technical queries about "halogenated pyridines in OLED materials." These applications showcase its versatility beyond life sciences.

Quality control protocols for 6-Bromo-3-methylpyridine-2-carboxylic acid emphasize residual solvent analysis and heavy metal content testing, reflecting industry concerns about "pharmaceutical-grade intermediates." Current Good Manufacturing Practice (cGMP) compliant batches are increasingly available to meet preclinical research requirements.

Future research directions may explore its bioconjugation potential for proteolysis-targeting chimeras (PROTACs) and other degrader technologies—a hot topic in drug discovery forums. The compound's balanced lipophilicity (calculated logP ~1.8) makes it particularly interesting for these emerging applications.